3-(1-Phenyl-1H-pyrazol-4-yl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(1-Phenyl-1H-pyrazol-4-yl)benzoic acid” is a chemical compound with the empirical formula C16H12N2O2 . It is a solid substance .
Molecular Structure Analysis
The molecular weight of “3-(1-Phenyl-1H-pyrazol-4-yl)benzoic acid” is 264.28 .Physical And Chemical Properties Analysis
“3-(1-Phenyl-1H-pyrazol-4-yl)benzoic acid” is a solid substance . Its empirical formula is C16H12N2O2 and its molecular weight is 264.28 .Scientific Research Applications
Structural and Synthetic Studies
- The study of 4‐(Antipyrin‐4‐yliminomethyl)benzoic acid reveals a structure with a benzoic acid moiety and a pyrazole ring, highlighting the compound's capacity for forming one-dimensional zigzag structures through hydrogen bonding. This structural feature may be useful in designing new materials with specific properties (Yu Zhang et al., 2002).
Potential Applications in Material Science
- Research on Novel N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates has indicated that these compounds exhibit significant optical nonlinearity, making them potential candidates for optical limiting applications. The presence of the carboxylic acid group and ester substituent enhances this nonlinearity, suggesting their utility in developing materials for photonic devices (B. Chandrakantha et al., 2013).
Biological Activities and Applications
- Analgesic, anti-inflammatory, and antimicrobial activities have been identified in novel isoxazole/pyrimidine/pyrazole substituted benzimidazole analogs. These findings suggest that modifications of the pyrazole core can lead to compounds with significant biological activities, which may be explored further for pharmaceutical applications (Krishna Veni Chikkula & R. Sundararajan, 2017).
Catalytic Applications
- Phenylboronic acid has been identified as an efficient catalyst for the synthesis of tetrahydrobenzo[b]pyrans. This showcases the utility of phenylboronic acid derivatives in facilitating organic transformations, highlighting the potential for developing new catalytic processes using pyrazole-based compounds (Sara Nemouchi et al., 2012).
properties
IUPAC Name |
3-(1-phenylpyrazol-4-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O2/c19-16(20)13-6-4-5-12(9-13)14-10-17-18(11-14)15-7-2-1-3-8-15/h1-11H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRVHKCQOHDEUMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C=N2)C3=CC(=CC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Phenyl-1H-pyrazol-4-yl)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.